2-[2-(4-Chlorophenyl)-2-oxoethyl]isoquinolinium

• Molecular Formula: C17H13ClNO+
• Molecular Weight: 282.7 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-isoquinolin-2-ium-2-ylethanone
• InChI: InChI=1S/C17H13ClNO/c18-16-7-5-14(6-8-16)17(20)12-19-10-9-13-3-1-2-4-15(13)11-19/h1-11H,12H2/q+1
• InChI Key: WHAOISKKWFYHJE-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=[N+](C=CC2=C1)CC(=O)C3=CC=C(C=C3)Cl

Description

2-[2-(4-Chlorophenyl)-2-oxoethyl]isoquinolinium, also known as Diquat, is a widely used herbicide that is known for its fast-acting and non-selective properties. It is commonly used in agriculture and horticulture to control weeds, particularly in crops such as cotton, soybeans, and sugarcane. Diquat is a highly toxic chemical and should be handled with care.

Mechanism of Action

2-[2-(4-Chlorophenyl)-2-oxoethyl]isoquinolinium acts by disrupting the photosynthetic system of plants. It enters the plant cells through the stomata and accumulates in the chloroplasts. Once inside the chloroplasts, this compound generates ROS, which cause damage to the photosynthetic machinery and ultimately lead to cell death.
Biochemical and physiological effects:
This compound is known to cause oxidative stress in both plants and animals. In plants, it leads to the accumulation of ROS, which damage the cell membrane, proteins, and DNA. In animals, this compound is toxic to the liver, kidneys, and lungs. It can also cause damage to the DNA and increase the risk of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-(4-Chlorophenyl)-2-oxoethyl]isoquinolinium in lab experiments is its fast-acting nature. It generates ROS quickly, making it a useful tool for inducing oxidative stress in cells and tissues. However, this compound is highly toxic and should be handled with care. It is also non-selective, meaning it can damage both target and non-target cells.

Future Directions

There are several future directions for research on 2-[2-(4-Chlorophenyl)-2-oxoethyl]isoquinolinium. One area of interest is the development of new herbicides that are more selective and less toxic than this compound. Another area of research is the study of the effects of this compound on human health, particularly its potential to cause cancer. Finally, there is a need for further research on the mechanism of action of this compound, particularly on how it generates ROS and how this leads to cell death.

Synthesis Methods

2-[2-(4-Chlorophenyl)-2-oxoethyl]isoquinolinium is synthesized through a reaction between 4-chlorobenzaldehyde and isoquinoline in the presence of a reducing agent such as sodium borohydride. The reaction yields this compound as a white crystalline powder.

Scientific Research Applications

2-[2-(4-Chlorophenyl)-2-oxoethyl]isoquinolinium has been extensively studied for its use as an herbicide. It is known to be effective against a wide range of weeds, including those resistant to other herbicides. This compound is also used in research studies to induce oxidative stress in cells and tissues, as it generates reactive oxygen species (ROS) upon contact.